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Compound of Interest

Compound Name: Enoxastrobin

Cat. No.: B607329 Get Quote

The responsible management of laboratory chemicals is paramount for ensuring the safety of

personnel and the protection of the environment. Enoxastrobin, a strobilurin fungicide,

requires careful handling and adherence to specific disposal protocols due to its potential

environmental hazards. This guide provides essential, step-by-step procedures for the proper

disposal of Enoxastrobin, tailored for researchers, scientists, and drug development

professionals.

Enoxastrobin is classified as very toxic to aquatic life with long-lasting effects[1]. Improper

disposal can lead to contamination of water systems, posing a significant risk to fish and other

aquatic organisms[2]. Adherence to regulated disposal methods is not only a matter of best

practice but a legal and ethical necessity.

Hazard Profile of Enoxastrobin
Understanding the hazards associated with Enoxastrobin is the first step in handling and

disposing of it safely. The following table summarizes its key hazard classifications.
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Hazard Classification Category Hazard Statement

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[1]

Acute Aquatic Hazard Category 1
H400: Very toxic to aquatic life.

[3]

Chronic Aquatic Hazard Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1][3]

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled.[3]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.[3]

Core Disposal Procedures
The primary directive for Enoxastrobin disposal is to prevent its release into the

environment[1][3]. Waste materials must be disposed of in accordance with all applicable

national and local regulations[1].

Step 1: Planning and Minimization
Purchase Accordingly: Buy only the amount of Enoxastrobin needed for your immediate

research to avoid generating excess surplus.

Mix Accurately: When preparing solutions, calculate and mix only the volume required for the

experiment to prevent leftover mixtures[4]. If you have a small amount of excess diluted

solution, it may be possible to use it up by applying it according to its intended use, if

applicable in a research context[4][5].

Step 2: Segregation and Storage of Waste
Original Containers: Whenever possible, leave unwanted Enoxastrobin in its original

container[1][5]. This ensures it is clearly labeled and all hazard information is accessible.

No Mixing: Do not mix Enoxastrobin waste with other chemical waste streams[1].
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Secure Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

sources of ignition[6]. The storage area should be locked and inaccessible to unauthorized

personnel[7].

Step 3: Disposal of Unused or Waste Enoxastrobin
Professional Disposal: The recommended method of disposal is to send the material to an

approved waste disposal plant or a licensed hazardous waste management company[1][3]

[8]. These facilities are equipped to handle and neutralize hazardous chemicals safely.

Local Authority Guidance: Contact your institution's Environmental Health & Safety (EHS)

department or your local solid waste management authority to determine the specific

procedures and collection programs available in your area[4][9]. You can also use resources

like the EPA's website or hotlines such as 1-800-CLEANUP to find local guidance[4][5].

Prohibited Actions:Never pour Enoxastrobin down the sink, toilet, or any drain[2][4][9]. Do

not dispose of it with household or general laboratory garbage[2].

Step 4: Decontamination and Disposal of Empty
Containers

Triple Rinsing: Once a container is empty, it must be properly rinsed to remove residual

chemical. The standard procedure is to "triple rinse" the container[7].

Fill the container approximately one-quarter full with a suitable solvent (e.g., water, as

guided by the product label or SDS).

Securely cap the container and shake vigorously.

Pour the rinsate into a designated collection container for hazardous waste. This rinsate is

also considered hazardous and must be disposed of accordingly.

Repeat this process two more times[7].

Container Destruction: After triple rinsing, puncture and crush the container to prevent

reuse[7].
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Final Disposal: Discard the rinsed and destroyed container in accordance with institutional

and local regulations. Some recycling programs may accept them if they are properly

decontaminated.

Step 5: Accidental Spill Management
Evacuate and Ventilate: Ensure adequate ventilation and evacuate non-essential personnel

from the spill area[1].

Personal Protective Equipment (PPE): Before addressing a spill, don appropriate PPE,

including chemical-resistant gloves, eye protection, and respiratory protection if dealing with

dust[1][6].

Containment: Prevent the spill from spreading or entering drains by covering drains and

using absorbent materials like earth, sand, or a commercial sorbent[1][6].

Collection: Carefully collect the spilled material and absorbent into a designated, labeled

container for hazardous waste[1][10].

Decontamination: Clean the affected area thoroughly with soap and water, collecting the

cleaning water as hazardous waste[6].

Experimental Protocol: Decontamination of
Glassware
This protocol outlines a standard procedure for decontaminating laboratory glassware after use

with Enoxastrobin.

Objective: To safely remove and capture Enoxastrobin residues from laboratory glassware

for proper disposal.

Materials:

Contaminated glassware

Acetone (or other appropriate organic solvent)
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Deionized water

Detergent

Designated hazardous waste container for rinsate

Appropriate PPE (gloves, safety glasses)

Methodology:

1. Initial Rinse (Solvent): Under a fume hood, rinse the glassware three times with a minimal

amount of acetone. Swirl the solvent to ensure it contacts all interior surfaces.

2. Collect Rinsate: Decant the acetone rinsate into a clearly labeled hazardous waste

container designated for "Halogenated Organic Waste" (as Enoxastrobin contains

chlorine).

3. Wash: Wash the glassware with a laboratory-grade detergent and warm water.

4. Final Rinse (Water): Rinse the glassware thoroughly with deionized water.

5. Drying: Allow the glassware to air dry or place it in a drying oven as appropriate.

6. Waste Disposal: The collected acetone rinsate must be disposed of through a licensed

hazardous waste disposal service.

Visualizing Disposal Workflows
To further clarify the disposal process, the following diagrams illustrate the decision-making

workflow and the hierarchy of preferred disposal options.
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Bulk Product / Spill Waste

Enoxastrobin Waste Generated

Is the container empty?

Unused/Surplus Product WasteSpill Residue Waste

 No 

Empty Container
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Segregate and store waste
in a labeled, sealed container.

Triple rinse container
with appropriate solvent.

Collect all rinsate as
hazardous waste.

Puncture and crush
the container.

 Add Rinsate to Waste 

Dispose of container per
local regulations.

Contact EHS or approved
waste disposal company.

Arrange for pickup and
transport to a licensed facility.

Click to download full resolution via product page

Caption: Decision workflow for handling different types of Enoxastrobin waste.
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Preferred Methods

Unacceptable / Prohibited Methods

Use up all product
for its intended purpose.

Transfer to an approved
hazardous waste facility.

Pour down drain or sewer.

             

Dispose in general trash.

Incinerate in non-specialized equipment.

Pour onto ground or into waterways.

Click to download full resolution via product page

Caption: Hierarchy of disposal options for Enoxastrobin, from most to least preferred.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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